BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to the Health and
Safety of Octaphenylcyclotetrasiloxane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Octaphenylcyclotetrasiloxane

Cat. No.: B1329330

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information
currently available for octaphenylcyclotetrasiloxane (CAS No. 546-56-5). The information is
compiled from various safety data sheets, toxicological databases, and scientific literature.

Chemical and Physical Properties

Octaphenylcyclotetrasiloxane is a white, crystalline powder that is insoluble in water.[1] It is a
cyclic siloxane with eight phenyl groups, which contribute to its high thermal stability.[2]
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Property Value Source
Molecular Formula CasH4004Sia [1]
Molecular Weight 793.17 g/mol [1]
Appearance White crystalline powder [1]
Melting Point 198 - 205 °C [2]
Boiling Point 334 °C [3]
Flash Point 200 °C [3]
Water Solubility Insoluble [3]
Vapor Pressure Not available [4]
Specific Gravity Not available [4]

Toxicological Information

The available toxicological data for octaphenylcyclotetrasiloxane suggests a low order of
acute toxicity. It is generally considered not to be a skin or eye irritant, nor is it classified as a
genotoxic substance.[4] However, there are some concerns regarding potential reproductive
effects and the effects of long-term inhalation of high concentrations of dust.[4]
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Corrosion/Irritatio  no adverse [5]
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n health effects or
skin irritation
following contact.
Not thought to be
) an irritant. Direct ] o
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estrogenic
activity,
octaphenylcyclot
etrasiloxane
produced no

effects.

Experimental Protocols

Detailed methodologies for key toxicological assessments are based on internationally
recognized OECD guidelines.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test is designed to assess the potential of a substance to cause skin irritation or corrosion.
o Test System: Healthy young adult albino rabbits.

o Procedure: A small area of the rabbit's fur is clipped. The test substance (0.5 g for solids) is
applied to the skin and covered with a porous gauze patch and non-irritating tape. The
exposure period is typically 4 hours. After exposure, the patch is removed, and the skin is
observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours,
and up to 14 days if effects persist.[2]

e Scoring: The severity of erythema and edema is scored on a scale of 0 (no effect) to 4
(severe).

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.
o Test System: Healthy young adult albino rabbits.

e Procedure: A single dose of the test substance (0.1 g for solids) is instilled into the
conjunctival sac of one eye. The eyelids are held together for about one second. The other
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eye serves as a control. The eyes are examined for effects on the cornea, iris, and
conjunctiva at 1, 24, 48, and 72 hours after instillation, and observations may continue for up
to 21 days.[6][7]

e Scoring: Lesions of the cornea (opacity), iris, and conjunctiva (redness, swelling) are scored
numerically to provide an overall irritation score.

Bacterial Reverse Mutation Test (Ames Test) (Based on
OECD Guideline 471)

This in vitro test is used to detect gene mutations.

o Test System: Strains of Salmonella typhimurium and Escherichia coli that have pre-existing
mutations rendering them unable to synthesize an essential amino acid (e.g., histidine).

e Procedure: The bacterial strains are exposed to the test substance at various concentrations,
both with and without a metabolic activation system (S9 mix, derived from rat liver enzymes).
The mixture is plated on a minimal agar medium lacking the essential amino acid.[8]

o Evaluation: If the test substance is a mutagen, it will cause a reverse mutation in the
bacteria, allowing them to grow and form colonies on the minimal medium. The number of
revertant colonies is counted and compared to the number of spontaneous revertant
colonies in the control group.[8]

In Vitro Mammalian Cell Gene Mutation Test (Based on
OECD Guideline 476/490)

This in vitro assay detects gene mutations in mammalian cells.

o Test System: Established mammalian cell lines, such as mouse lymphoma L5178Y cells or
Chinese hamster ovary (CHO) cells.

e Procedure: The cells are exposed to the test substance at a range of concentrations, with
and without metabolic activation (S9 mix). After exposure, the cells are cultured for a period
to allow for the expression of any induced mutations. The cells are then plated in a selective
medium that allows only mutant cells to grow.
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o Evaluation: The number of mutant colonies is counted, and the mutant frequency is
calculated. A significant, dose-dependent increase in mutant frequency compared to the
control indicates a positive result.

Signaling Pathways and Mechanistic Insights

Currently, there is no direct evidence to suggest that octaphenylcyclotetrasiloxane interacts
with specific signaling pathways. However, research on a related compound,
octamethylcyclotetrasiloxane (D4), has indicated weak estrogenic activity. This activity is
mediated through the estrogen receptor alpha (ERa).[9] In a study where D4 demonstrated this
estrogenic effect, octaphenylcyclotetrasiloxane was used as a negative control and did not
elicit any such response, suggesting it does not interact with the estrogen receptor pathway in
the same manner.[3][10]

The following diagram illustrates the general mechanism of estrogen receptor signaling, which
has been studied in relation to other siloxanes but for which octaphenylcyclotetrasiloxane
has shown no activity.

Caption: Estrogen receptor signaling pathway, not activated by
octaphenylcyclotetrasiloxane.

Occupational Exposure and Safety Precautions

Due to its nature as a powder, inhalation of dust is a primary occupational concern. Long-term
exposure to high concentrations of dust may lead to changes in lung function.[4]

Occupational Exposure Limits

No specific occupational exposure limits have been established for
octaphenylcyclotetrasiloxane. However, limits for "Particulates Not Otherwise Regulated”
(PNOR) or "Insoluble or Poorly Soluble" particles are often applied.
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Jurisdiction Limit Type Value Source
Canada (Ontario) TWA 10 mg/m3 (Inhalable) [4]
Canada (Ontario) TWA 3 mg/m?3 (Respirable) [4]
Canada (British

Columbia) TWA 10 mg/ms3 (Total Dust) [4]

US (Tennessee) TWA 5 mg/m3 (Respirable) [4]

US (California) PEL 5 mg/m?3 (Respirable) [4]

US (Oregon) PEL 10 mg/mé? (Total Dust)  [4]

US (Oregon) PEL 5 mg/m3 (Respirable) [4]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit

Handling and Personal Protective Equipment (PPE)

Storage and Disposal

Engineering Controls: Use in a well-ventilated area with local exhaust ventilation to minimize

dust generation and exposure.[9]

Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[4]

Skin Protection: Wear protective gloves (e.g., neoprene or nitrile rubber) and clothing to

prevent skin contact.[11]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator for

particulates.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in

work areas.[9]

o Storage: Store in a cool, dry, well-ventilated place away from incompatible materials such as

strong oxidizing agents. Keep containers tightly closed.[9][12]
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» Disposal: Dispose of waste in accordance with local, regional, and national regulations.[12]

Fire and Explosion Hazard

Octaphenylcyclotetrasiloxane is a combustible solid but does not easily propagate flame.[4]
Dust clouds may form an explosive mixture with air.[4]

o Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[4]

» Hazardous Combustion Products: Carbon monoxide, carbon dioxide, and silicon dioxide.[12]

Experimental Workflows

The following diagrams illustrate the general workflows for the key toxicological assessments.
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Caption: Workflow for Acute Dermal Irritation/Corrosion Testing (OECD 404).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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